Cas no 2171234-17-4 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid
• CAS No: 2171234-17-4
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5992228
• PubChem ID: 165551070
• Update Time: 2025-10-28

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid
• 2171234-17-4
• EN300-1486837
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-hydroxybutanoic acid

• Inchi： 1S/C23H24N2O6/c26-13-11-20(22(28)29)25-21(27)10-5-12-24-23(30)31-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,19-20,26H,11-14H2,(H,24,30)(H,25,27)(H,28,29)/b10-5+/t20-/m0/s1
• InChI Key： MKZPZNWKKNKOBS-JOCSGSGBSA-N
• SMILES： O(C(NC/C=C/C(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic Acid (CAS No. 2171234-17-4)

(2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number CAS No. 2171234-17-4, represents a pinnacle of molecular design and functionality, making it a subject of intense study and potential application in various therapeutic and diagnostic contexts.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include an amino group, a methoxycarbonyl group, a butenamido moiety, and a hydroxybutanoic acid component. These features contribute to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. The presence of the 9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests potential applications in the design of bioactive molecules that can modulate biological pathways through precise interactions with enzymes and receptors.

The stereochemistry of the compound, specifically the (2S) configuration, is another critical aspect that contributes to its uniqueness. Chiral compounds like this one often exhibit distinct biological activities due to their interaction with chiral biological targets. The (2S) configuration may play a pivotal role in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. These tools have been instrumental in understanding how the structural features of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid interact with biological targets, providing insights into its potential therapeutic applications.

The compound's potential as a lead molecule in drug discovery is further highlighted by its ability to undergo various chemical transformations, which can be exploited to synthesize derivatives with enhanced properties. For instance, modifications to the fluorene moiety or the methoxycarbonyl group could lead to compounds with improved solubility, bioavailability, or metabolic stability.

In addition to its pharmaceutical applications, this compound may find utility in other areas such as materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for designing novel materials with specific properties. For example, derivatives of this compound could be used to develop polymers or coatings with enhanced durability or biodegradability.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yield and purity. However, successful synthesis would open up avenues for exploring its full potential in various fields.

Ongoing research in this area is focused on optimizing synthetic routes and exploring new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield significant advancements in understanding its properties and developing innovative uses for it.

The future prospects for (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-hydroxybutanoic acid are promising, given its unique structural features and potential applications. As research continues to uncover new insights into its biology and chemistry, this compound is poised to play a crucial role in shaping the future of chemical and biomedical science.